Cas no 2227864-46-0 ((3S)-3-hydroxy-3-2-(methoxycarbonyl)thiophen-3-ylpropanoic acid)

(3S)-3-hydroxy-3-[2-(methoxycarbonyl)thiophen-3-yl]propanoic acid is a chiral thiophene-based carboxylic acid derivative with potential applications in pharmaceutical and fine chemical synthesis. Its key structural features include a stereocenter at the 3-position, a hydroxyl group, and a methoxycarbonyl-substituted thiophene ring, making it a versatile intermediate for asymmetric synthesis. The compound’s well-defined stereochemistry ensures high enantioselectivity in reactions, while the thiophene moiety offers opportunities for further functionalization. Its balanced polarity and reactivity facilitate its use in coupling reactions, esterifications, and other transformations. The presence of both carboxylic acid and hydroxyl groups enhances its utility as a bifunctional building block in drug discovery and material science. This compound is typically supplied with high purity to meet rigorous research and industrial standards.
(3S)-3-hydroxy-3-2-(methoxycarbonyl)thiophen-3-ylpropanoic acid structure
2227864-46-0 structure
Product Name:(3S)-3-hydroxy-3-2-(methoxycarbonyl)thiophen-3-ylpropanoic acid
CAS No:2227864-46-0
MF:C9H10O5S
MW:230.237701892853
CID:5864424
PubChem ID:165975246
Update Time:2025-05-25

(3S)-3-hydroxy-3-2-(methoxycarbonyl)thiophen-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-hydroxy-3-2-(methoxycarbonyl)thiophen-3-ylpropanoic acid
    • EN300-1756350
    • 2227864-46-0
    • (3S)-3-hydroxy-3-[2-(methoxycarbonyl)thiophen-3-yl]propanoic acid
    • Inchi: 1S/C9H10O5S/c1-14-9(13)8-5(2-3-15-8)6(10)4-7(11)12/h2-3,6,10H,4H2,1H3,(H,11,12)/t6-/m0/s1
    • InChI Key: SEGHGJITJBUESO-LURJTMIESA-N
    • SMILES: S1C=CC(=C1C(=O)OC)[C@H](CC(=O)O)O

Computed Properties

  • Exact Mass: 230.02489459g/mol
  • Monoisotopic Mass: 230.02489459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 112Ų

(3S)-3-hydroxy-3-2-(methoxycarbonyl)thiophen-3-ylpropanoic acid Pricemore >>

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Additional information on (3S)-3-hydroxy-3-2-(methoxycarbonyl)thiophen-3-ylpropanoic acid

Comprehensive Overview of (3S)-3-hydroxy-3-[2-(methoxycarbonyl)thiophen-3-yl]propanoic acid (CAS No. 2227864-46-0)

(3S)-3-hydroxy-3-[2-(methoxycarbonyl)thiophen-3-yl]propanoic acid (CAS No. 2227864-46-0) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound features a thiophene ring substituted with a methoxycarbonyl group and a hydroxypropanoic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

The growing interest in chiral synthesis and asymmetric catalysis has propelled research into compounds like (3S)-3-hydroxy-3-[2-(methoxycarbonyl)thiophen-3-yl]propanoic acid. Researchers are exploring its applications in developing small-molecule therapeutics, especially for conditions like diabetes and inflammatory diseases. Its thiophene moiety is particularly noteworthy, as this heterocycle is a common pharmacophore in FDA-approved drugs, enhancing its relevance in medicinal chemistry.

One of the most frequently asked questions about CAS No. 2227864-46-0 is its role in green chemistry and sustainable synthesis. With the pharmaceutical industry prioritizing eco-friendly processes, this compound's potential for biocatalytic transformations is under investigation. Recent studies highlight its compatibility with enzymatic resolution techniques, reducing the need for harsh reagents and minimizing waste.

Another hot topic is the compound's stereoselective synthesis. The (3S) configuration is critical for its biological activity, and researchers are optimizing routes to achieve high enantiomeric purity. Advances in flow chemistry and microwave-assisted synthesis have shown promise in scaling up production while maintaining cost efficiency—a key concern for industrial applications.

From an analytical perspective, (3S)-3-hydroxy-3-[2-(methoxycarbonyl)thiophen-3-yl]propanoic acid poses interesting challenges for chromatographic separation and spectroscopic characterization. Techniques like HPLC with chiral columns and NMR spectroscopy are commonly employed to verify its purity and stereochemistry. These methods are essential for ensuring reproducibility in preclinical studies.

In summary, CAS No. 2227864-46-0 represents a compelling case study at the intersection of organic chemistry, drug development, and process optimization. Its structural features and synthetic adaptability align with current trends in precision medicine and sustainable manufacturing, making it a compound to watch in the coming years.

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